Cas no 1805163-78-3 (2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1805163-78-3
• MF: C₆H₂BrClF₂N₂O₂
• MW: 287.446086406708
• CID: 4858687
• Update Time: 2025-07-04

2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C6H2BrClF2N2O2/c7-5-3(12(13)14)1-2(8)4(11-5)6(9)10/h1,6H
• InChI Key： KCRBQXMUUPSNJO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine

Introduction to 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805163-78-3)

2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine, identified by the CAS number 1805163-78-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which makes it a versatile scaffold for synthesizing biologically active molecules. The presence of multiple substituents, including bromo, chloro, and difluoromethyl groups, along with a nitro moiety, endows this compound with unique electronic and steric properties that are highly valuable for drug discovery and material science applications.

The structural features of 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine make it an attractive building block for medicinal chemists. The bromo and chloro substituents provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the nitro group can serve as a handle for reduction to an amine or further derivatization.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced pharmacological properties. The nitropyridine scaffold has been extensively studied for its potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. For instance, recent studies have highlighted the role of nitroaromatic compounds in modulating enzyme activity and receptor binding. The specific substitution pattern in 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine may contribute to its ability to interact with biological targets in a unique manner, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in disease processes. By leveraging the reactivity of the bromo and chloro groups, researchers can introduce various pharmacophores that disrupt kinase activity. For example, derivatives of 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine have been explored as inhibitors of tyrosine kinases, which are overactive in many cancers. The difluoromethyl group, in particular, has been shown to improve solubility and bioavailability, critical factors for drug efficacy.

The nitro group in 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine also offers opportunities for bioconjugation strategies. Nitro groups can be selectively reduced to amine functionalities under mild conditions, allowing for the facile introduction of linkers or other bioactive molecules. This property is particularly useful in the development of targeted therapeutics, where covalent attachment to biological targets can enhance drug residence time and potency. Recent advances in bioconjugation chemistry have demonstrated the potential of nitroaromatic compounds as probes and therapeutics in precision medicine.

Another area where 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine shows promise is in agrochemical applications. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural complexity of this compound suggests that it could be a precursor to novel agrochemicals with improved selectivity and environmental safety. For instance, modifications to the substitution pattern might yield compounds that disrupt essential metabolic pathways in pests while minimizing harm to non-target organisms.

The synthesis of 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, bromination and chlorination can be performed under controlled conditions to introduce the halogen atoms at desired positions. Subsequent introduction of the difluoromethyl group typically requires transition-metal catalysis or photochemical methods, depending on the desired regioselectivity. Finally, nitration can be achieved using classical methods or more modern electrophilic aromatic substitution techniques. The efficiency and scalability of these synthetic routes are crucial for industrial applications.

In conclusion, 2-Bromo-5-chloro-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805163-78-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse functionalization strategies, making it a valuable scaffold for developing novel bioactive molecules. Recent advances in drug discovery and material science continue to underscore the importance of heterocyclic compounds like this one, driving further exploration into their applications.